3-Nitrocarbazole
Overview
Description
3-Nitrocarbazole is a chemical compound with the molecular formula C12H8N2O2 . It has an average mass of 212.204 Da and a monoisotopic mass of 212.058578 Da .
Molecular Structure Analysis
The molecular structure of 3-Nitrocarbazole consists of a carbazole group with a nitro group attached. The InChI representation of the molecule isInChI=1S/C12H8N2O2/c15-14(16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)13-12/h1-7,13H . Chemical Reactions Analysis
While specific chemical reactions involving 3-Nitrocarbazole are not detailed in the search results, a study has reported on the electrocatalytic oxidation of alcohol using synthesized nitrocarbazole compounds .Physical And Chemical Properties Analysis
3-Nitrocarbazole has a density of 1.4±0.1 g/cm³, a boiling point of 448.6±18.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . It has a molar refractivity of 62.9±0.3 cm³ and a polar surface area of 62 Ų .Scientific Research Applications
Optoelectronic Devices
3-Nitro-9H-carbazole derivatives are integral in the development of optoelectronic devices due to their excellent electrical and electrochemical properties. They are used in the fabrication of organic light-emitting diodes (OLEDs), photovoltaic cells, and other devices that require materials with high charge carrier mobility and good environmental stability .
Conducting Polymers
The compound serves as a monomer for producing polycarbazoles, which are conducting polymers with significant potential in nanodevices, rechargeable batteries, and electrochemical transistors. These polymers are valued for their high morphological stability and intriguing optoelectronic properties .
Electrochemical Sensors
Due to its high reactivity, particularly at the 3,6 position, 3-Nitro-9H-carbazole is used in the synthesis of polymers that function as electrochemical sensors. These sensors can detect biomolecules like dopamine, which is crucial for biomedical research and diagnostics .
Memory Devices
Polymers derived from 3-Nitro-9H-carbazole have shown promise in the development of rewritable resistive memory devices. These devices benefit from the incorporation of the carbazole heterocycle, which functions as a charge transport material .
Photocopying Technology
The compound’s derivatives, particularly poly(N-vinyl carbazole), have been utilized for their photoconductive properties in photocopying technology. This application takes advantage of the compound’s good thermo-gravimetric stability and optoelectronic properties .
Electropolymerization Studies
3-Nitro-9H-carbazole is also a subject of research in electropolymerization methods. Understanding the polymerization process of carbazole derivatives helps in designing materials with desired properties for various applications, including the creation of efficient materials for optoelectronic applications .
Safety and Hazards
Mechanism of Action
Target of Action
Carbazole derivatives have been studied for their interaction with cholinesterase enzymes
Mode of Action
Carbazole-based compounds are known for their versatility in functionalization, excellent electrical, and electrochemical properties . They have been used in a broad range of applications, such as biosensors, corrosion inhibition, photovoltaics, electroluminescent devices, field-effect transistors, and supercapacitors .
Biochemical Pathways
For instance, carbazole moieties can be electropolymerized, resulting in the formation of poly (2,7-carbazole)s or poly (3,6-carbazole)s derivatives .
Result of Action
Carbazole derivatives have been studied for their potential in various applications due to their unique properties .
Action Environment
In the aquatic environment, biodegradation and photolysis are the dominant fate processes for carbazole. The half-lives of carbazole in a river, pond, eutrophic lake, and oligotrophic lake have been estimated . Environmental factors such as temperature, pH, and the presence of other substances can influence the action, efficacy, and stability of 3-Nitro-9H-carbazole.
properties
IUPAC Name |
3-nitro-9H-carbazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8N2O2/c15-14(16)8-5-6-12-10(7-8)9-3-1-2-4-11(9)13-12/h1-7,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYNHZTIMNJKVLK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2)C=CC(=C3)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90184787 |
Source
|
| Record name | 9H-Carbazole, 3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90184787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Nitrocarbazole | |
CAS RN |
3077-85-8 |
Source
|
| Record name | 3-Nitrocarbazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3077-85-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Nitrocarbazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003077858 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3077-85-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67708 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 9H-Carbazole, 3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90184787 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-nitrocarbazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.425 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-NITROCARBAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/13QQ7XQ10F | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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